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Introduction

Polychlorinated biphenyl (PCB) 118, also known as 2,3',4,4',5-Pentachlorobiphenyl, is a mono-
ortho-substituted PCB congener. Its Chemical Abstracts Service (CAS) number is 31508-00-6
and its molecular formula is C12H5CI5.[1] Like other PCBs, PCB 118 is a persistent organic
pollutant that has garnered significant attention due to its widespread environmental presence
and potential for adverse health effects. This technical guide provides a comprehensive
overview of the toxicological profile of PCB 118, with a focus on its carcinogenic and cellular
effects, the signaling pathways it modulates, and detailed experimental protocols for its study.

Toxicological Profile
Carcinogenicity

Studies have provided clear evidence of the carcinogenic activity of PCB 118 in animal models.
[2][3] Long-term exposure in female Harlan Sprague-Dawley rats has been linked to an
increased incidence of several types of neoplasms.
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Table 1: Carcinogenic Effects of PCB 118 in Female Harlan Sprague-Dawley Rats (2-Year
Gavage Study)[2][3]

Dose Group (pgl/kg

Tissue Neoplasm Type . Incidence
body weight)

Liver Cholangiocarcinoma 4,600 Increased

Liver Hepatocholangioma 4,600 Increased

] Hepatocellular
Liver 4,600 Increased
Adenoma

Cystic Keratinizing

Lung o Not Specified Increased
Epithelioma
Squamous Cell N ]

Uterus ) Not Specified Potentially Related
Carcinoma

Pancreas Acinar Neoplasms Not Specified Potentially Related

Cellular and Molecular Effects

PCB 118 elicits a range of effects at the cellular level, primarily mediated by the induction of
oxidative stress and interference with key signaling pathways. In human lung fibroblast (HELF)
cells, PCB 118 has been shown to have a biphasic effect on cell proliferation, stimulating it at
lower concentrations and inhibiting it at higher concentrations.[1] This is correlated with
increased levels of reactive oxygen species (ROS) and subsequent DNA damage at higher
doses.[1]

In human adrenocortical carcinoma (H295R) cells, PCB 118 has been demonstrated to disrupt
steroidogenesis.[4] Exposure to PCB 118 leads to a concentration-dependent increase in the
secretion of estradiol and cortisol.[4][5]

Table 2: In Vitro Effects of PCB 118 on HELF Cells[1]
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Endpoint Concentration Range Effect
Cell Proliferation 107>-10"2 ug/mL Stimulation
Cell Proliferation 1-20 pg/mL Inhibition
Reactive Oxygen Species ) ] o
Higher concentrations Significant Increase
(ROS)
DNA Damage (Comet Assay) 5 pg/mL Increased

Table 3: Effects of PCB 118 on Steroid Hormone Production in H295R Cells (48-hour
exposure)[4][5]

Hormone Concentration Range Effect
Estradiol 40 pM - 4 uM Significant Increase
] Concentration-dependent
Cortisol 40 pM - 4 uM
Increase
Concentration-dependent
Progesterone 40 pM - 4 uM

Increase

Signaling Pathways Modulated by PCB 118

PCB 118 exerts its biological effects through the modulation of several key signaling pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

As a dioxin-like compound, a primary mechanism of action for PCB 118 is through the
activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[3]
Upon binding to PCB 118, the AhR translocates to the nucleus, dimerizes with the AhR nuclear
translocator (ARNT), and binds to xenobiotic responsive elements (XRES) in the DNA. This
leads to the altered expression of a battery of genes, including those involved in xenobiotic
metabolism such as cytochrome P450 enzymes (e.g., CYP1A1).[2][6][7]
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Mitogen-Activated Protein Kinase (MAPK) Signaling
Pathway

PCB 118 has been shown to affect the Mitogen-Activated Protein Kinase (MAPK) signaling
pathway, which is crucial for regulating cell proliferation, differentiation, and apoptosis.[1] In
HELF cells, exposure to PCB 118 leads to a time-dependent decrease in the expression of
ERK1/2 proteins, key components of the MAPK cascade, suggesting a toxic effect on this
pathway with prolonged exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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